Cas no 5284-79-7 (Cyclohexanone,2,6-bis[(4-azidophenyl)methylene]-4-methyl-)
5284-79-7 structure
Product Name:Cyclohexanone,2,6-bis[(4-azidophenyl)methylene]-4-methyl-
Cyclohexanone,2,6-bis[(4-azidophenyl)methylene]-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone,2,6-bis[(4-azidophenyl)methylene]-4-methyl-
- 2 6-DI(P-AZIDOBENZAL)-4-METHYLCYCLOHEXANONE
- 2,6-Bis(4-azidobenzylidene)-4-methylcyclohexanone
- 2,6-Di(4-azidobenzal)-4-methylcyclohexanone
- 2,6-Bis(4'-azidobenzal)-4-methylcyclohexanone
- 2,6-Bis(4'-azidobenzylidene)-4-methylcyclohexanone
- 2,6-Bis(p-azidobenzal)-4-methylcyclohexanone
- 2,6-Bis(p-azidobenzylidene)-4-methylcyclohexanone
- NS00032596
- 2,6-bis[(4-azidophenyl)methylidene]-4-methylcyclohexan-1-one
- AKOS025243185
- 5284-79-7
- 2,6-bis-(4' -azidobenzal)-4-methylcyclohexanone
- Cyclohexanone, 2,6-bis[(4-azidophenyl)methylene]-4-methyl-
-
- MDL: MFCD00011665
- Inchi: 1S/C21H18N6O/c1-14-10-17(12-15-2-6-19(7-3-15)24-26-22)21(28)18(11-14)13-16-4-8-20(9-5-16)25-27-23/h2-9,12-14H,10-11H2,1H3
- InChI Key: MLIWQXBKMZNZNF-UHFFFAOYSA-N
- SMILES: O=C1C(=CC2C=CC(=CC=2)N=[N+]=[N-])CC(C)CC1=CC1C=CC(=CC=1)N=[N+]=[N-]
Computed Properties
- Exact Mass: 370.15400
- Monoisotopic Mass: 370.15420922g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 28
- Rotatable Bond Count: 4
- Complexity: 481
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 4
- Topological Polar Surface Area: 62.7
Experimental Properties
- Color/Form: Not determined
- Melting Point: 121 ºC
- PSA: 116.57000
- LogP: 5.94172
- Solubility: Not determined
Cyclohexanone,2,6-bis[(4-azidophenyl)methylene]-4-methyl- Security Information
- Hazardous Material transportation number:UN 1325 4.1/PG 2
- WGK Germany:3
- Hazard Category Code: R11
- Safety Instruction: S16-S33
- FLUKA BRAND F CODES:8
-
Hazardous Material Identification:
- Packing Group:III
- Hazard Level:4.1
- Risk Phrases:R11
- Packing Group:III
- Safety Term:4.1
- HazardClass:4.1
- PackingGroup:III
Cyclohexanone,2,6-bis[(4-azidophenyl)methylene]-4-methyl- Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
5284-79-7 (Cyclohexanone,2,6-bis[(4-azidophenyl)methylene]-4-methyl-) Related Products
- 20237-98-3(2,6-Bis(4-azidobenzylidene)cyclohexanone)
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- 72259-80-4((2e,6e)-2,6-bis[(4-azidophenyl)methylidene]-4-tert-butylcyclohexan-1-one)
- 96155-58-7(2-Cyclohexen-1-one, 3-[2-(4-azidophenyl)ethenyl]-5,5-dimethyl-)
- 85179-69-7(2,6-Bis[(4-azidophenyl)methylidene]-4-methoxycyclohexan-1-one)
- 112708-00-6(2,6-bis[(2-azidophenyl)methylidene]-4-tert-butylcyclohexan-1-one)
- 72259-81-5(1,1'-{[5-(1-methylethyl)-2-oxocyclohexane-1,3-diylidene]bis[(Z)methylylidenebenzene-4,1-diyl]}bis(triaza-1,2-dien-2-ium))
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- 35210-50-5(Cyclohexanone,2,6-bis[3-(4-azidophenyl)-2-propen-1-ylidene]-4-methyl-)
- 114391-97-8(Cyclohexanone,2,6-bis[(4-azidophenyl)methylene]-4-ethyl-)
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